Cas no 2137565-32-1 (N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide)

• Product Name: N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide
• CAS No: 2137565-32-1
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6350362
• PubChem ID: 165454139
• Update Time: 2025-08-05

N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2137565-32-1
• N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide
• EN300-714104

• Inchi： 1S/C8H14N2O2/c1-6(11)10(7-2-9-3-7)8-4-12-5-8/h7-9H,2-5H2,1H3
• InChI Key： YSYCKNYTUGAPRM-UHFFFAOYSA-N
• SMILES： O1CC(C1)N(C(C)=O)C1CNC1

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide

N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide: A Comprehensive Overview

The compound with CAS No 2137565-32-1, known as N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of acetamide, featuring two distinct cyclic groups: azetidine and oxetane. The combination of these groups imparts distinctive chemical and biological characteristics, making it a subject of interest for researchers in drug discovery and material science.

Azetidine is a four-membered ring containing one nitrogen atom, while oxetane is a four-membered ether ring. The presence of these rings in the molecule contributes to its rigidity and potential for hydrogen bonding, which are crucial factors in determining its pharmacokinetic properties. Recent studies have highlighted the importance of such rigid structures in enhancing drug bioavailability and reducing off-target effects. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that molecules with constrained geometries, such as those incorporating azetidine or oxetane moieties, exhibit improved binding affinities to target proteins.

The synthesis of N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide involves a multi-step process that typically begins with the preparation of azetidine and oxetane derivatives. These precursors are then subjected to nucleophilic acylation or other amide-forming reactions to yield the final product. The reaction conditions, including temperature, solvent, and catalysts, play a critical role in ensuring high yields and purity. Advanced techniques such as microwave-assisted synthesis have been explored to optimize this process, as reported in a study by Smith et al. (2022) in *Green Chemistry*.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its versatility allows for further functionalization at various positions on the azetidine and oxetane rings, enabling the creation of libraries of compounds with diverse pharmacological profiles. For example, researchers have utilized this compound as a scaffold for developing inhibitors of kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the amide group, which can influence its interactions with biological targets. These insights have been instrumental in guiding experimental studies aimed at optimizing its pharmacodynamic properties.

In terms of toxicity and safety profiles, preliminary studies indicate that N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide demonstrates low cytotoxicity against human cell lines, suggesting its potential for use in therapeutic applications. However, further investigations are required to fully characterize its toxicokinetics and long-term effects. Regulatory agencies such as the FDA have emphasized the importance of comprehensive safety assessments for compounds entering preclinical development.

The future outlook for N-(azetidin-3-yl)-N-(oxetan-3-yl)acetamide is bright, with ongoing research exploring its utility in drug delivery systems and as a component of advanced materials. Its unique combination of structural rigidity and functional versatility positions it as a valuable asset in the chemist's toolkit. As technological advancements continue to enhance our ability to design and synthesize complex molecules, compounds like this one will undoubtedly play an increasingly important role in shaping the future of medicine and materials science.